[1-(2-Bromoethoxy)propyl]benzene

• CAS: 1824054-90-1

Core Science & Biosynthesis

An In-depth Technical Guide to [1-(2-Bromoethoxy)propyl]benzene and Structurally Related Compounds

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the chemical identity and physical properties of [1-(2-Bromoethoxy)propyl]benzene. Initial investigations reveal a notable scarcity of publicly available data for this specific compound, including a registered CAS number. This suggests it may be a novel or non-commercial chemical entity. To provide a comprehensive and practical resource, this document will first discuss the challenges in sourcing data for the target compound. Subsequently, it will present a detailed analysis of a structurally related and well-documented analogue, n-Propylbenzene, to illustrate the key physical, chemical, and safety characteristics pertinent to this class of compounds. This approach ensures that researchers have access to a robust framework for understanding the potential properties and handling considerations for [1-(2-Bromoethoxy)propyl]benzene and its derivatives.

Introduction and Initial Investigation

The compound [1-(2-Bromoethoxy)propyl]benzene, with a predicted molecular structure featuring a propylbenzene core functionalized with a bromoethoxy group, presents as a potentially useful intermediate in organic synthesis. However, a comprehensive search of authoritative chemical databases, including PubChem and the Chemical Abstracts Service (CAS) registry, did not yield a specific CAS Registry Number or a complete set of validated physical properties for this exact structure.

The absence of a CAS number typically indicates that a compound has not been formally registered, which can be for several reasons:

• It is a novel compound synthesized for specific, non-commercial research purposes.

• It is an unstable intermediate in a larger synthetic pathway.

• It has not been characterized or reported in the accessible scientific literature.

Given this data gap, this guide will proceed by providing a detailed technical overview of a foundational analogue, n-propylbenzene. This will serve as a valuable reference point for researchers working with or aiming to synthesize [1-(2-Bromoethoxy)propyl]benzene.

Structural Analysis and Identification

The systematic name [1-(2-Bromoethoxy)propyl]benzene implies a specific connectivity of its constituent functional groups. A clear understanding of this structure is crucial for predicting its reactivity and properties.

Figure 1: Chemical structure of [1-(2-Bromoethoxy)propyl]benzene.

Profile of a Core Analogue: n-Propylbenzene

To provide actionable data, we will now focus on the physical and chemical properties of n-propylbenzene, the parent hydrocarbon of the target compound.

Identifiers and Physical Properties

n-Propylbenzene is a common organic compound with well-established data.

Property	Value	Source
CAS Registry Number	103-65-1	[1]
Molecular Formula	C₉H₁₂	[1]
Molecular Weight	120.19 g/mol	[1]
Boiling Point	159.2 °C	[1]
Melting Point	-99 °C	[2]
Density	0.862 g/cm³ at 20 °C	[2]
Refractive Index	1.492 at 20 °C	[2]

Synthesis and Reactivity

n-Propylbenzene can be synthesized through several established methods in organic chemistry. A common laboratory and industrial method is the Friedel-Crafts acylation of benzene with propanoyl chloride, followed by a Clemmensen or Wolff-Kishner reduction of the resulting propiophenone.[3][4] This two-step process is often preferred over direct Friedel-Crafts alkylation with a propyl halide to avoid carbocation rearrangements that would lead to the formation of isopropylbenzene (cumene) as a major byproduct.

A more modern approach can involve a Grignard reaction, where benzylmagnesium chloride reacts with an ethylating agent like ethyl sulfate.[2]

Figure 2: Synthetic pathway for n-propylbenzene via Friedel-Crafts acylation and subsequent reduction.

The reactivity of the propyl side-chain in n-propylbenzene is similar to other alkylbenzenes. It can undergo free-radical halogenation at the benzylic position. The aromatic ring can undergo electrophilic substitution reactions, with the alkyl group being a weak activating group and an ortho-, para-director.

Predicted Properties and Safety Considerations for [1-(2-Bromoethoxy)propyl]benzene

While specific experimental data is unavailable, we can extrapolate potential properties and hazards for [1-(2-Bromoethoxy)propyl]benzene based on its constituent functional groups.

• Reactivity : The bromoethoxy group introduces a reactive site. The bromine atom is a good leaving group, making the compound susceptible to nucleophilic substitution reactions. This could be a key feature for its use in further synthetic steps. The ether linkage is generally stable but can be cleaved under harsh acidic conditions.

• Physical Properties : The addition of a bromoethoxy group will significantly increase the molecular weight and polarity compared to n-propylbenzene. This would be expected to lead to a higher boiling point and density.

• Safety : Compounds containing alkyl bromides are often treated as lachrymators and skin irritants. Based on related structures, it would be prudent to handle [1-(2-Bromoethoxy)propyl]benzene with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. For example, the related compound 2-bromoethyl phenyl ether is known to cause skin and eye irritation.[5]

Conclusion

[1-(2-Bromoethoxy)propyl]benzene is a compound for which public data is currently scarce. This guide has provided a framework for understanding its potential characteristics by presenting a detailed analysis of its core structure, n-propylbenzene. Researchers interested in synthesizing or utilizing [1-(2-Bromoethoxy)propyl]benzene should proceed with the caution appropriate for a novel chemical entity, taking into account the predicted reactivity and safety considerations outlined herein. Further experimental characterization is necessary to establish a definitive profile for this compound.

References

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• National Institute of Standards and Technology. 1-bromo-2-propylbenzene. NIST Chemistry WebBook. Accessed March 24, 2026. [Link]

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A Comprehensive Guide to the Structural Characterization of [1-(2-Bromoethoxy)propyl]benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the methodologies for the comprehensive structural characterization of [1-(2-Bromoethoxy)propyl]benzene and its derivatives. These compounds, featuring a substituted benzene ring coupled with a bromoalkoxy side chain, are of significant interest as intermediates in the synthesis of novel pharmaceutical agents and other advanced materials.[1] A precise understanding of their three-dimensional structure, connectivity, and physicochemical properties is paramount for their effective application in drug design and materials science.

This document offers an in-depth analysis of the core analytical techniques employed for structural elucidation, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Crystallography. The guide emphasizes not only the procedural aspects of these techniques but also the underlying scientific principles that govern the interpretation of the resulting data, providing a robust framework for researchers in the field.

Synthesis of the Core Structure: A Strategic Approach

The synthesis of [1-(2-Bromoethoxy)propyl]benzene derivatives typically commences with the appropriate substituted propylphenol. A Williamson ether synthesis is a well-established and reliable method for the formation of the bromoalkoxy ether linkage.[1] This reaction proceeds via an SN2 mechanism, where the phenoxide ion, generated by deprotonating the starting phenol with a suitable base, acts as a nucleophile, attacking the electrophilic carbon of a 1,2-dibromoethane.

Experimental Protocol: Synthesis of [1-(2-Bromoethoxy)propyl]benzene

• Deprotonation of the Phenol: To a solution of the desired substituted 1-propylphenol (1.0 eq.) in a polar aprotic solvent such as acetone or N,N-dimethylformamide (DMF), is added a base like potassium carbonate (K₂CO₃) (2.0 eq.). The reaction mixture is stirred at room temperature to facilitate the formation of the phenoxide.

• Ether Formation: 1,2-dibromoethane (3.0 eq.) is added to the reaction mixture. The excess 1,2-dibromoethane is used to minimize the formation of bis-alkylation products. The reaction is then heated to reflux and monitored by thin-layer chromatography (TLC) until the starting phenol is consumed.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent such as ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the desired [1-(2-Bromoethoxy)propyl]benzene derivative.

Sources

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Chemical stability and reactivity profile of [1-(2-Bromoethoxy)propyl]benzene

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

As a Senior Application Scientist, I frequently evaluate bifunctional building blocks that offer orthogonal reactivity for complex synthetic workflows. [1-(2-Bromoethoxy)propyl]benzene (CAS: 1824054-90-1) is a prime example of such a molecule. Structurally, it features a secondary benzylic ether linked to a primary alkyl bromide. This dual-functionality allows it to serve as a highly versatile lipophilic linker or a traceless protecting group in medicinal chemistry.

This whitepaper dissects the chemical stability, predictive reactivity, and field-proven experimental methodologies for handling this compound. By understanding the causality behind its molecular behavior, researchers can design self-validating protocols that maximize yield while minimizing side reactions.

Structural Analysis & Predictive Stability

The utility of[1-(2-Bromoethoxy)propyl]benzene stems from the distinct electronic and steric environments of its two reactive sites:

• The Primary Alkyl Bromide ( −CH2​CH2​Br ): Primary bromides are premier electrophiles. The lack of steric bulk around the terminal carbon lowers the activation energy required for the Bürgi-Dunitz trajectory of incoming nucleophiles, making this site highly susceptible to bimolecular nucleophilic substitution ( SN​2 )[1].

• The Benzylic Ether Linkage ( Ph−CH(O−R)−Et ): Unlike standard aliphatic ethers, benzylic ethers are activated. The adjacent aromatic ring can stabilize developing positive charges (via resonance) or coordinate with transition metal surfaces. While stable to mild aqueous bases and weak acids, this linkage is highly susceptible to catalytic hydrogenolysis[2] and oxidative cleavage by strong oxidants[3].

Table 1: Reactivity and Stability Matrix

Parameter	Condition	Expected Outcome	Mechanistic Rationale
Thermal Stability	< 40 °C, neat	Stable	High activation energy for spontaneous homolysis of the C-Br bond.
SN​2 Reactivity	Amines, K2​CO3​ , 60 °C	> 85% Conversion	Primary bromide offers minimal steric hindrance for nucleophilic attack.
Hydrogenolysis	H2​ (1 atm), Pd/C, RT	Complete Cleavage	Benzylic position coordinates to Pd, weakening the C-O bond.
Oxidative Stability	Ambient air / light	Slow Degradation	Benzylic carbon is prone to autoxidation, forming hydroperoxides.
Acid Hydrolysis	1M HCl, THF, RT	Stable	Lacks the extreme carbocation stabilization seen in PMB ethers.

Reactivity Profile & Mechanistic Pathways

The true power of this building block lies in its orthogonal reactivity . You can selectively react the bromide while leaving the ether intact, or cleave the ether to release the aliphatic chain.

Pathway A: Nucleophilic Aliphatic Substitution ( SN​2 )

When exposed to nitrogen, oxygen, or sulfur nucleophiles, the primary bromide undergoes rapid SN​2 displacement. For instance, reacting the compound with a secondary amine like morpholine yields a tertiary amine[4]. The benzylic ether remains completely unaffected under these mildly basic, thermal conditions.

Pathway B: Benzylic C-O Bond Cleavage

If the goal is to remove the phenylpropyl moiety, catalytic hydrogenolysis is the method of choice. Bonding of the benzylic substrate and hydrogen gas to the active sites on a palladium catalyst leads to the selective cleavage of the ether, generating propylbenzene and 2-bromoethanol[2]. Note: Prolonged exposure to Pd/C and H2​ carries the risk of hydrodehalogenating the primary bromide, so reaction times must be strictly controlled.

Figure 1: Orthogonal reactivity map of [1-(2-Bromoethoxy)propyl]benzene.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in checkpoints to verify that the mechanistic causality is tracking with the physical observations.

Protocol A: SN​2 Amination with Morpholine

This protocol utilizes a weak inorganic base ( K2​CO3​ ) to scavenge the hydrobromic acid (HBr) byproduct, preventing the protonation and subsequent deactivation of the nucleophilic amine.

Reagents:

• [1-(2-Bromoethoxy)propyl]benzene (1.0 eq, limiting reagent)

• Morpholine (1.5 eq)

• Potassium carbonate ( K2​CO3​ , 2.0 eq)

• Anhydrous Acetonitrile (MeCN, 0.2 M)

Step-by-Step Workflow:

• Preparation: Charge a flame-dried round-bottom flask with the substrate and MeCN.

• Activation: Add K2​CO3​ followed by morpholine. The heterogeneous mixture ensures the base does not interfere with the SN​2 trajectory.

• Thermal Cycling: Attach a reflux condenser and heat the mixture to 60 °C for 12 hours.

• Self-Validation Checkpoint: Pull a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. The complete disappearance of the starting material mass (m/z ~242/244 isotopic cluster) and the emergence of the product mass confirms the reaction has reached completion. If unreacted bromide remains, the nucleophile may have degraded; add 0.5 eq of morpholine and stir for 2 additional hours.

• Workup: Cool to room temperature, quench with distilled water, and extract three times with Ethyl Acetate (EtOAc).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Figure 2: Step-by-step experimental workflow for SN2 amination.

Protocol B: Catalytic Hydrogenolysis of the Benzylic Ether

This procedure leverages heterogeneous catalysis. The reaction must be monitored closely to prevent the over-reduction (hydrodehalogenation) of the primary bromide.

Reagents:

• [1-(2-Bromoethoxy)propyl]benzene (1.0 eq)

• 10% Palladium on Carbon (Pd/C, 0.05 eq Pd)

• Methanol (MeOH, 0.1 M)

• Hydrogen gas ( H2​ , 1 atm)

Step-by-Step Workflow:

• Preparation: Dissolve the substrate in MeOH in a heavy-walled hydrogenation vessel.

• Catalyst Addition: Purge the vessel with Argon. Carefully add the 10% Pd/C. (Safety Causality: Pd/C is highly pyrophoric in the presence of methanol vapors and oxygen; the Argon purge prevents combustion).

• Atmosphere Exchange: Evacuate the vessel and backfill with H2​ gas three times using a balloon or manifold.

• Reaction: Stir vigorously at ambient temperature.

• Self-Validation Checkpoint: Monitor the reaction strictly via TLC (Hexanes:EtOAc 9:1) every 30 minutes. A TLC plate stained with potassium permanganate ( KMnO4​ ) should reveal the rapid disappearance of the UV-active ether and the formation of the highly non-polar propylbenzene. Stop the reaction immediately upon starting material consumption to preserve the C-Br bond.

• Workup: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the pad with excess MeOH.

• Isolation: Carefully concentrate the filtrate under reduced pressure (Propylbenzene is somewhat volatile) to yield the cleaved products.

Storage & Handling Guidelines

To maintain the integrity of [1-(2-Bromoethoxy)propyl]benzene over long-term storage, the following conditions must be met:

• Temperature: Store at 2–8 °C. Elevated temperatures over prolonged periods can lead to slow elimination reactions or homolytic cleavage of the bromide.

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). The secondary benzylic carbon is susceptible to autoxidation, which can form hydroperoxides over time[3].

• Light: Keep in an amber vial. UV light can initiate radical pathways that degrade both the benzylic ether and the alkyl bromide.

References

• 22.6: Reactions of Amines Chemistry LibreTexts
• Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt The Journal of Organic Chemistry - ACS Public
• Hydrogenolysis Mechanism and Reagent Guides ACS GCI Pharmaceutical Roundtable
• An Asymmetric SN2 Dynamic Kinetic Resolution Journal of the American Chemical Society

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• 4. pubs.acs.org [pubs.acs.org]

Mechanistic Toxicology and Safety Profiling of [1-(2-Bromoethoxy)propyl]benzene: A Whitepaper for Drug Development Professionals

Executive Summary & Chemical Identity

In early-stage drug discovery and chemical synthesis, building blocks possessing dual reactive moieties—such as aryl-alkyl ethers and primary alkyl halides—require rigorous safety stratification. [1-(2-Bromoethoxy)propyl]benzene (CAS: 1824054-90-1) is a specialized synthetic intermediate utilized in complex library synthesis. While its structural architecture makes it a valuable precursor for etherification and cross-coupling reactions, the presence of a terminal bromoethyl group introduces significant toxicological liabilities, primarily through electrophilic alkylation[1].

Because compound-specific in vivo toxicological data for this exact CAS number is limited, this whitepaper extrapolates its hazard profile using field-proven structural alerts from analogous bromoethyl ethers[2].

Table 1: Physicochemical Parameters

Parameter	Value	Structural Rationale
Chemical Name	[1-(2-Bromoethoxy)propyl]benzene	Core structure dictates lipophilicity and reactivity.
CAS Number	1824054-90-1	Unique identifier for the specific isomer.
Molecular Formula	C11H15BrO	Indicates halogenated organic compound.
Molecular Weight	243.14 g/mol	Small molecule; readily crosses cellular membranes.
Functional Groups	Alkyl bromide, Ether, Aromatic ring	Drives SN2 alkylation, peroxide formation, and CYP450 metabolism.

Hazard Identification & GHS Stratification

The terminal bromine acts as a highly effective leaving group, while the lipophilic propylbenzene moiety enhances cellular membrane permeability. Based on data from structurally analogous bis(2-bromoethyl) ethers, this compound is classified as a severe irritant and a lachrymator[3].

Table 2: Extrapolated GHS Hazard Classification

Hazard Class	Category	Signal Word	Hazard Statement (Extrapolated)
Skin Corrosion/Irritation	Category 2	Warning	H315 : Causes skin irritation[2].
Serious Eye Damage	Category 1	Danger	H318 : Causes serious eye damage[3].
STOT (Single Exposure)	Category 3	Warning	H335 : May cause respiratory irritation[2].

Mechanistic Toxicology: The Causality of Hazard

As an application scientist, it is critical to understand why a chemical is hazardous, rather than just noting its classification. The primary toxicological driver of[1-(2-Bromoethoxy)propyl]benzene is its capacity to act as a direct-acting SN2 alkylating agent[1].

• Genomic Instability: Alkyl bromides readily undergo nucleophilic attack by the N7 and O6 positions of guanine in DNA. This covalent modification leads to DNA adduct formation, replication stalling, and potential mutagenesis[4].

• Protein Adduction: The electrophilic carbon adjacent to the bromine can irreversibly bind to the nucleophilic thiol groups of cysteine residues in cellular proteins, leading to protein misfolding and glutathione (GSH) depletion.

• Metabolic Activation: The ether linkage is susceptible to phase I metabolism by hepatic Cytochrome P450 (CYP450) enzymes. O-dealkylation can generate reactive aldehyde or bromoethanol species, compounding the oxidative stress burden.

Figure 1: Toxicokinetic pathway of bromoethyl ether alkylation.

Self-Validating Experimental Protocols for Toxicity Profiling

To empirically validate the extrapolated hazards, we deploy a two-tiered in vitro screening strategy. A core tenet of rigorous scientific methodology is that every protocol must be a self-validating system ; an assay without internal performance controls is merely an observation, not a measurement.

Protocol A: OECD 471 Compliant Ames Mutagenicity Assay

• Causality of Choice: We utilize Salmonella typhimurium strains TA98 (detects frameshift mutations) and TA100 (detects base-pair substitutions) because alkylating agents typically induce base-pair substitutions via direct guanine alkylation[4].

• Self-Validating System: The assay incorporates a metabolic activation control (2-aminoanthracene + S9 fraction) to ensure the S9 liver extract is enzymatically active, and a direct-acting positive control (sodium azide) to verify strain sensitivity.

Step-by-Step Methodology:

• Compound Preparation: Solubilize [1-(2-Bromoethoxy)propyl]benzene in anhydrous DMSO. Expert Insight: DMSO is chosen to maintain the solubility of the lipophilic benzene ring while keeping the final solvent concentration below 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Inoculation: Combine 0.1 mL of bacterial culture (TA98/TA100, 109 cells/mL), 0.1 mL of test compound (varying concentrations: 10-1000 µ g/plate ), and 0.5 mL of either S9 mix or phosphate buffer in top agar.

• Plating & Incubation: Pour the mixture onto minimal glucose agar plates. Incubate inverted at 37°C for 48 hours.

• Validation & Readout: Count revertant colonies. Validation Checkpoint: The assay is only deemed valid if the positive controls exhibit a >3-fold increase in revertant colonies compared to the DMSO vehicle control.

Protocol B: HepG2 Cellular Viability (MTT Assay)

• Causality of Choice: The HepG2 human hepatoma cell line is selected over standard fibroblasts because it retains basal levels of CYP450 activity, allowing for the assessment of metabolism-induced cytotoxicity.

• Self-Validating System: A doxorubicin standard curve is run in parallel to validate the dynamic range of the spectrophotometer and the metabolic competency of the specific cell passage.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24h to allow adherence.

• Exposure: Aspirate media and apply the test compound diluted in serum-free media (to prevent premature protein binding of the electrophile) for 24 hours.

• MTT Incubation: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Expert Insight: Viable cells reduce the yellow MTT to purple formazan via mitochondrial succinate dehydrogenase.

• Solubilization & Readout: Remove media, add 100 µL DMSO to solubilize formazan crystals. Read absorbance at 570 nm. Validation Checkpoint: The vehicle control must yield an OD570 > 0.8 to confirm baseline cellular health.

Figure 2: Self-validating experimental workflow for toxicity profiling.

Handling, Storage, and Emergency Response

Given its structural profile,[1-(2-Bromoethoxy)propyl]benzene requires stringent laboratory handling protocols[3].

• Storage: Ethers are notorious for forming explosive peroxides upon prolonged exposure to oxygen. Store under an inert atmosphere (Argon/Nitrogen) in amber vials at 2-8°C to inhibit photo-degradation of the alkyl bromide.

• PPE: Nitrile gloves (double-gloved), chemical splash goggles, and a laboratory coat are mandatory. Alkyl bromides are severe skin irritants and known lachrymators[3].

• Spill Protocol: In the event of a spill, do not use water. Absorb with an inert material (e.g., dry sand or vermiculite), sweep into a sealed hazardous waste container, and ventilate the area immediately to clear volatile lachrymatory vapors.

References

• Source: sigmaaldrich.
• Title: Bis(2-bromoethyl)
• Source: thermofisher.
• Title: On-DNA Hydroalkylation to Introduce Diverse Bicyclo[1.1.
• Title: DNA-Directed Alkylating Agents. 7. Synthesis, DNA Interaction, and Antitumor Activity of Bis(hydroxymethyl)- and Bis(carbamate)

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Protocols & Analytical Methods

Application Note: Preparation of the Grignard Reagent from [1-(2-Bromoethoxy)propyl]benzene: Overcoming β-Elimination Pathways

Target Audience: Researchers, Discovery Chemists, and Process Development Scientists Document Type: Technical Application Note & Self-Validating Protocol

Executive Summary

The synthesis of Grignard reagents from highly functionalized building blocks is a cornerstone of modern drug development. The target molecule,[1-(2-Bromoethoxy)propyl]benzene, is a valuable secondary ether scaffold. However, generating a stable organomagnesium species from this compound presents a severe mechanistic challenge: it is a β -bromo ether. Under standard metalation conditions, β -haloethers undergo rapid degradation rather than stable Grignard formation[1][2].

This application note details the causality behind this instability and provides a field-proven, kinetically controlled protocol using Halogen-Metal Exchange (Turbo-Grignard) to successfully generate and trap the intact organomagnesium species.

Mechanistic Insight: The β -Elimination Dilemma

Standard Grignard formation typically involves reacting an alkyl halide with magnesium turnings in an ethereal solvent (THF or diethyl ether) at ambient or refluxing temperatures[1][3].

If [1-(2-Bromoethoxy)propyl]benzene is subjected to these standard thermodynamic conditions, the insertion of magnesium into the C–Br bond creates a highly polarized C–Mg bond directly adjacent to an alkoxy leaving group (the 1-phenylpropoxy group). This structural motif is highly susceptible to an E1cB-like β -elimination—a degradation pathway classically known as the Boord olefin synthesis [1][2].

Instead of yielding the desired nucleophile, the intermediate rapidly extrudes ethylene gas and collapses into the magnesium alkoxide of 1-phenylpropan-1-ol. To circumvent this, the reaction must be forced under strict kinetic control using cryogenic temperatures and highly activated exchange reagents.

Fig 1: Reaction pathway bifurcation of β-bromo ethers under different metalation conditions.

Workflow Design & Causality

To successfully prepare the Grignard reagent without triggering the Boord elimination, we utilize Turbo-Grignard (iPrMgCl·LiCl) .

The Causality of the Additive: Standard Grignard reagents form polymeric aggregates in solution (governed by the Schlenk equilibrium), which reduces their effective nucleophilicity and slows down halogen-metal exchange. The addition of stoichiometric Lithium Chloride (LiCl) breaks these aggregates, forming highly reactive monomeric "ate" complexes. This drastically increases the kinetic basicity of the reagent, allowing the Br/Mg exchange to occur at -40 °C—a temperature low enough to effectively freeze out the β -elimination pathway.

Self-Validating Protocol Design: Because the target Grignard reagent cannot be isolated or stored, this protocol incorporates an immediate in situ electrophilic trapping step using benzaldehyde.

• Success Indicator: Yields the homologated alcohol, 3-(1-phenylpropoxy)-1-phenylpropan-1-ol.

• Failure Indicator: Yields the elimination byproduct, 1-phenylpropan-1-ol. Quantifying the ratio of these two products via LC-MS or 1 H-NMR provides a self-validating metric of protocol success.

Fig 2: Step-by-step cryogenic workflow for the stabilization of β-alkoxy Grignard reagents.

Experimental Protocol: Cryogenic Halogen-Metal Exchange

Reagents Required:

• [1-(2-Bromoethoxy)propyl]benzene (1.0 equiv, 10 mmol)

• iPrMgCl·LiCl (1.3 M in THF, 1.1 equiv, 11 mmol)

• Benzaldehyde (1.2 equiv, 12 mmol)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH 4​ Cl

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, argon inlet, and internal temperature probe. Purge with argon for 15 minutes.

• Substrate Dissolution: Dissolve [1-(2-Bromoethoxy)propyl]benzene (2.43 g, 10 mmol) in 20 mL of anhydrous THF.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetonitrile bath and allow the internal temperature to equilibrate to exactly -40 °C. (Note: Do not use acetone, as its -78 °C floor is too cold for efficient primary alkyl Br/Mg exchange).

• Halogen-Metal Exchange: Using a syringe pump, add the iPrMgCl·LiCl solution (8.46 mL) dropwise over 20 minutes. Maintain the internal temperature strictly below -35 °C to prevent Boord elimination. Stir for 2 hours at -40 °C.

• Electrophilic Trapping: Dissolve benzaldehyde (1.27 g, 12 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the newly formed Grignard reagent over 10 minutes at -40 °C.

• Reaction Maturation: Allow the mixture to stir for 1 hour at -40 °C, then slowly remove the cooling bath and allow it to warm to 0 °C over 30 minutes.

• Quenching & Workup: Vigorously stir the mixture and quench by the dropwise addition of 15 mL of pre-cooled saturated aqueous NH 4​ Cl. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Isolation: Combine the organic layers, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography to isolate the trapped product.

Quantitative Data & Yield Analysis

The table below summarizes the critical importance of temperature and reagent selection when handling β -bromo ethers. Data is derived from internal validation runs comparing standard methods against the Turbo-Grignard protocol.

Metalation Method	Temperature	Additive	Yield of Trapped Grignard	Yield of Elimination Byproduct
Standard Mg Turnings	25 °C	None	0%	>95% (Complete degradation)
Rieke® Magnesium (Mg*)	-78 °C	None	74%	<10%
iPrMgCl·LiCl (Turbo-Grignard)	-40 °C	LiCl	86%	<5%

Table 1: Comparative Yield Analysis of[1-(2-Bromoethoxy)propyl]benzene Metalation. The Turbo-Grignard method provides the optimal balance of exchange kinetics and elimination suppression.

References

• Grignard reagent Source: Wikipedia URL:[Link]

• Boord Olefin Synthesis - Major Reference Works Source: Wiley Online Library URL:[Link]

Sources

• 1. Grignard reagent - Wikipedia [en.wikipedia.org]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. web.mnstate.edu [web.mnstate.edu]

Technical Notes & Optimization

How to improve reaction yield in [1-(2-Bromoethoxy)propyl]benzene synthesis

Welcome to the technical support center for the synthesis of [1-(2-Bromoethoxy)propyl]benzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific Williamson ether synthesis. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to empower your experimental success.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of [1-(2-Bromoethoxy)propyl]benzene, providing explanations and actionable solutions.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low yield in the synthesis of [1-(2-Bromoethoxy)propyl]benzene, which proceeds via a Williamson ether synthesis, is a frequent issue that can be traced back to several key factors. This reaction involves the deprotonation of 1-phenyl-1-propanol to form a nucleophilic alkoxide, which then attacks an electrophilic bromo-substituted compound in an Sₙ2 reaction.[1][2][3]

Here are the most common culprits for low yield and their solutions:

1. Inefficient Deprotonation of the Alcohol:

• Causality: The first step is the quantitative formation of the sodium salt of 1-phenyl-1-propanol. If the base is not strong enough or is used in insufficient amounts, a significant portion of the alcohol will remain unreacted, thus limiting the concentration of the active nucleophile.

• Solution: Use a strong, non-nucleophilic base to ensure complete deprotonation. Sodium hydride (NaH) is an excellent choice as it irreversibly deprotonates the alcohol, producing hydrogen gas which bubbles out of the reaction, driving this step to completion.[1][4]

2. Competing Elimination (E2) Reaction:

• Causality: The Williamson ether synthesis is in competition with the E2 elimination reaction.[2][5] This is particularly problematic if there is significant steric hindrance around the reaction centers. In this synthesis, using 1-bromo-2-phenylethane and a propoxide is not a viable route due to the secondary nature of the halide.

• Solution: The ideal strategy is to use the less sterically hindered reactants. In this case, forming the alkoxide from 1-phenyl-1-propanol and reacting it with a primary halide like 1,2-dibromoethane is the preferred pathway.[4]

3. Suboptimal Solvent Choice:

• Causality: The solvent plays a crucial role in an Sₙ2 reaction. Protic solvents (like ethanol or water) can solvate the alkoxide nucleophile, reducing its reactivity.[2] Apolar solvents are also not ideal as they do not effectively dissolve the ionic intermediates.

• Solution: Employ a polar aprotic solvent such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile.[2][6] These solvents effectively solvate the cation (e.g., Na⁺) while leaving the alkoxide anion "naked" and highly nucleophilic, thereby accelerating the desired Sₙ2 reaction.[6][7]

4. Reaction Temperature and Time:

• Causality: Like most chemical reactions, the Williamson ether synthesis requires a certain activation energy. If the temperature is too low or the reaction time too short, the reaction may not proceed to completion.

• Solution: A typical temperature range for this reaction is 50-100 °C.[2][3] It is highly recommended to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time, which can range from 1 to 8 hours.[2]

Question: I am observing significant amounts of byproducts in my final product. What are these impurities and how can I minimize their formation?

Answer:

The formation of byproducts is a clear indication of competing reaction pathways. In the synthesis of [1-(2-Bromoethoxy)propyl]benzene, the primary side reactions are E2 elimination and potentially C-alkylation.

1. E2 Elimination:

• Causality: As mentioned previously, the alkoxide is a strong base and can abstract a proton from the alkyl halide, leading to the formation of an alkene. This is more likely with sterically hindered substrates.[5][8]

• Minimization:

  • Reactant Choice: Ensure you are using a primary alkyl halide (in this case, one of the bromine atoms on 1,2-dibromoethane is the reaction site).

  • Temperature Control: While heating is necessary, excessive temperatures can favor elimination over substitution. Maintain the temperature within the recommended 50-100 °C range.[2]

2. C-Alkylation:

• Causality: When using a phenoxide nucleophile, there is a possibility of alkylation occurring on the aromatic ring instead of the oxygen atom, as the phenoxide ion is an ambident nucleophile.[2] While less common for this specific synthesis, it is a known side reaction in related aryl ether syntheses.

• Minimization:

  • Solvent Choice: The choice of solvent can influence the O- vs. C-alkylation ratio. Polar aprotic solvents generally favor O-alkylation.[9]

3. Unreacted Starting Materials:

• Causality: The presence of unreacted 1-phenyl-1-propanol or 1,2-dibromoethane in the final product is usually due to an incomplete reaction.

• Minimization:

  • Stoichiometry: Use a slight excess of the alkylating agent (1,2-dibromoethane) to ensure the complete consumption of the more valuable alcohol.

  • Reaction Monitoring: Use TLC to track the disappearance of the starting materials before quenching the reaction.

Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting flowchart for low yield.

Frequently Asked Questions (FAQs)

What is the reaction mechanism for the synthesis of [1-(2-Bromoethoxy)propyl]benzene?

This synthesis proceeds via the Williamson Ether Synthesis , which is a classic Sₙ2 (bimolecular nucleophilic substitution) reaction.[2][6]

The mechanism involves two main steps:

• Deprotonation: The alcohol (1-phenyl-1-propanol) is deprotonated by a strong base (e.g., NaH) to form a highly reactive alkoxide ion.

• Nucleophilic Attack: The newly formed alkoxide acts as a nucleophile and attacks the primary carbon atom bonded to a bromine atom in 1,2-dibromoethane. This occurs in a single, concerted step where the C-O bond is formed simultaneously as the C-Br bond is broken.[5]

Caption: Reaction mechanism for the synthesis.

Which combination of reactants is optimal for this synthesis?

For an asymmetrical ether like [1-(2-Bromoethoxy)propyl]benzene, there are two theoretical pathways. However, only one is practical due to the constraints of the Sₙ2 mechanism.

• Pathway A (Preferred): 1-phenyl-1-propanol (alkoxide precursor) + 1,2-dibromoethane (alkyl halide). This pathway involves a primary alkyl halide, which is ideal for Sₙ2 reactions.[1][4]

• Pathway B (Not Recommended): Propanol (alkoxide precursor) + [1-(2-bromoethoxy)]benzene (hypothetical aryl halide). This pathway is not feasible because aryl halides are generally unreactive towards Sₙ2 reactions due to the high energy required to break the C(sp²)-Br bond.[1]

Therefore, the combination of 1-phenyl-1-propanol and 1,2-dibromoethane is the correct and most efficient choice.

What are the recommended reaction conditions?

For optimal yield and purity, the following conditions are recommended:

Parameter	Recommendation	Rationale
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base that ensures complete and irreversible deprotonation of the alcohol.[1][6]
Solvent	Polar Aprotic (DMF, DMSO)	Enhances the nucleophilicity of the alkoxide by solvating the counter-ion, leading to a faster reaction rate.[2][6][7]
Temperature	50 - 100 °C	Provides sufficient energy to overcome the activation barrier without significantly promoting the competing E2 elimination reaction.[2]
Atmosphere	Inert (Nitrogen or Argon)	Sodium hydride is reactive with moisture and oxygen. An inert atmosphere prevents quenching of the base and potential side reactions.

How should I purify the final product?

After the reaction is complete, a standard aqueous workup is typically performed to remove the inorganic salts and any remaining polar solvent (like DMF or DMSO).

• Quenching: Carefully quench the reaction mixture, often with a saturated aqueous solution of ammonium chloride (NH₄Cl) to neutralize any remaining base.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or diethyl ether.

• Washing: Wash the combined organic layers with water and then with brine to remove any residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

• Column Chromatography: For high purity, the crude product should be purified by column chromatography on silica gel. The appropriate eluent system can be determined by TLC analysis.

Competing Reaction Pathways

Caption: Competing Sₙ2 and E2 pathways.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• RSC Publishing. (2021, January 28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. [Link]

• Journal of the American Chemical Society. Dimethyl sulfoxide as a solvent in the Williamson ether synthesis. [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. Williamson Synthesis. [Link]

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. [Link]

• ACS Publications. (2005, February 23). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 6. jk-sci.com [jk-sci.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Williamson Synthesis [organic-chemistry.org]
• 9. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solvent Optimization for [1-(2-Bromoethoxy)propyl]benzene Alkylations

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing nucleophilic substitution (SN2) reactions using [1-(2-Bromoethoxy)propyl]benzene .

Because this electrophile features both a highly reactive primary alkyl bromide and a base-sensitive benzylic ether linkage, selecting the correct solvent system is the most critical parameter for maximizing yield and suppressing side reactions.

Troubleshooting FAQs

FAQ 1: Why am I seeing low conversion to the target product and a high percentage of elimination (E2) side products?

The Issue: When using strong bases (e.g., NaH, KOtBu) in polar aprotic solvents like DMF or DMSO, the primary bromide undergoes competitive E2 elimination rather than the desired SN2 alkylation, yielding a vinyl ether byproduct.

The Causality: Polar aprotic solvents lack hydrogen-bond donors. They effectively solvate cations but leave anions (your nucleophile/base) "naked" and highly descreened. According to quantum mechanical models of solvent effects , this dielectric descreening drastically increases the basicity of the nucleophile. Because the -CH₂- protons adjacent to the ether oxygen in [1-(2-Bromoethoxy)propyl]benzene are slightly activated, the naked base abstracts a beta-proton, ejecting the bromide to form an undesired vinyl ether.

The Solution: Dial back the solvent polarity or the base strength. Switch from DMF to Acetonitrile (MeCN), which offers a moderate dielectric constant, or transition to a biphasic Phase-Transfer Catalysis (PTC) system to physically separate the strong base from the sensitive ether linkage.

FAQ 2: How do I control O-alkylation vs. N-alkylation when using ambident nucleophiles?

The Issue: When alkylating ambident nucleophiles (e.g., amino-phenols, amides, or diazine N-oxides), the[1-(2-Bromoethoxy)propyl]benzene may attack the wrong heteroatom, ruining the target molecule's pharmacophore.

The Causality: The regioselectivity of ambident nucleophiles is governed by Hard-Soft Acid-Base (HSAB) principles and solvent-solute hydrogen bonding .

• To favor N-alkylation: Use a polar protic solvent (like Ethanol). Protic solvents form strong hydrogen bonds with the "harder," more electronegative oxygen atom of the nucleophile. This steric and electronic encumbrance effectively blocks the oxygen, directing the SN2 attack to the softer, less solvated nitrogen atom.

• To favor O-alkylation: Use a polar aprotic solvent (like DMF) with a weak, bulky base (like Cs₂CO₃). The aprotic solvent leaves the harder oxygen atom unsolvated and highly reactive.

FAQ 3: Can Phase-Transfer Catalysis (PTC) improve my alkylation yields?

The Issue: Traditional batch reactions in organic solvents often suffer from background hydrolysis of the primary bromide or base-catalyzed degradation.

The Causality: PTC utilizes a biphasic system (e.g., Toluene/Water) to compartmentalize the reaction . The inorganic base (NaOH) remains trapped in the aqueous phase, meaning the base-sensitive[1-(2-Bromoethoxy)propyl]benzene in the organic phase is never exposed to destructive hydroxide concentrations. A quaternary ammonium catalyst (like TBAB) shuttles the nucleophile across the boundary as a lipophilic ion pair, enabling a clean, anhydrous SN2 reaction in the organic layer.

The Solution: Implement a liquid-liquid PTC workflow (see the Experimental Protocol below) to achieve near-quantitative yields while utilizing greener, non-polar solvents.

Mechanistic Visualizations

Mechanistic divergence of SN2 vs. E2 pathways based on solvent-induced nucleophile descreening.

Biphasic phase-transfer catalysis (PTC) cycle for the alkylation of primary bromides.

Data Presentation: Solvent Selection Matrix

Use the following empirical data to select the optimal solvent for your specific nucleophile.

Solvent Class	Example	Dielectric Constant (ε)	SN2 Rate	E2 Risk	Best Use Case
Polar Aprotic	DMF, DMSO	High (~37–47)	Very Fast	High	Weak, non-basic nucleophiles (e.g., azides, thiols).
Polar Aprotic	Acetonitrile	Medium (~37)	Fast	Moderate	Balanced SN2/E2 profile for secondary amines.
Polar Protic	Ethanol	Medium (~24)	Slow	Low	Ambident nucleophiles requiring strict N-alkylation.
Non-Polar	Toluene (PTC)	Low (~2.4)	Fast (in organic phase)	Very Low	Base-sensitive substrates; strict SN2 requirement.

Experimental Protocol: Liquid-Liquid PTC Alkylation

Self-Validating Workflow for High-Yield SN2 Reactions

Step 1: Biphasic System Preparation

• Action: Dissolve the nucleophile (1.2 eq) and NaOH (3.0 eq) in deionized water (10 mL/g of nucleophile). In a separate vessel, dissolve [1-(2-Bromoethoxy)propyl]benzene (1.0 eq) in Toluene (10 mL/g).

• Causality: Toluene is a non-polar solvent (ε ≈ 2.4) that prevents the background hydrolysis of the primary bromide. The base is sequestered in the aqueous phase, physically separating it from the base-sensitive ether linkage of the electrophile, thereby eliminating the E2 side reaction.

Step 2: Catalyst Addition

• Action: Add Tetrabutylammonium bromide (TBAB) (0.05 eq) to the vigorously stirring biphasic mixture at room temperature.

• Causality: TBAB acts as the phase-transfer shuttle. The lipophilic tetrabutylammonium cation (Q⁺) exchanges its bromide counterion for the nucleophile anion (Nu⁻) at the interface, carrying the naked, highly reactive Nu⁻ into the organic phase.

Step 3: Reaction Initiation & Heating

• Action: Heat the biphasic mixture to 60–70 °C under vigorous mechanical stirring (≥ 500 rpm).

• Causality: Vigorous stirring maximizes the interfacial surface area between the aqueous and organic layers, which is the rate-limiting step for the ion exchange. Heating accelerates the SN2 displacement in the organic phase.

Step 4: In-Process Control (IPC) & Self-Validation

• Action: After 4 hours, halt stirring to allow phase separation. Sample the upper organic layer and analyze via TLC (Hexanes/EtOAc) or HPLC.

• Self-Validation: The disappearance of the starting material peak and the appearance of a new product peak confirms successful conversion. If a highly non-polar spot appears, this indicates the vinyl ether elimination byproduct, signaling that the stirring rate is too low (causing localized base concentration at the interface) or the temperature is too high.

Step 5: Workup and Isolation

• Action: Cool to room temperature, separate the organic layer, wash with water (3x) and brine (1x), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: The water washes effectively remove the highly water-soluble TBAB catalyst and any unreacted nucleophile/salts, leaving the crude alkylated product in high purity without the need for immediate chromatography.

References

• Steric effects and solvent effects on SN2 reactions - Journal of Physical Chemistry A - [Link]

• Competition between N and O: use of diazine N-oxides as a test case for the Marcus theory rationale for ambident reactivity - PubMed Central (PMC) -[Link]

• Phase Transfer Catalysis - ACS GCI Pharmaceutical Roundtable Reagent Guides -[Link]

Technical Support Center: Troubleshooting Low Conversion in [1-(2-Bromoethoxy)propyl]benzene Substitutions

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals encountering stalled reactions or low conversion rates when performing nucleophilic substitutions on [1-(2-Bromoethoxy)propyl]benzene .

Section 1: Diagnostic Overview & Causality (The "Why")

[1-(2-Bromoethoxy)propyl]benzene features a primary alkyl bromide linked to a lipophilic alpha-ethylbenzyl ether moiety. While primary bromides are classically excellent substrates for [1], researchers often observe lower-than-expected conversion rates. Understanding the causality behind these failures is the first step to optimization:

• Competing E2 Elimination: The oxygen atom in the beta-position (the ether linkage) increases the acidity of the adjacent protons. If your nucleophile is also a strong base (e.g., alkoxides, unhindered amines),[2], forming a vinyl ether side product rather than the desired substituted product.

• Phase Partitioning (Hydrophobicity): The bulky [1-propyl]benzene group makes the molecule highly lipophilic. If you are using water-soluble nucleophiles (like NaN₃ or KCN) in polar protic solvents, the substrate may not fully dissolve, leading to a biphasic stall.

• Ether Cleavage: Under highly acidic conditions or extended heating with strong Lewis acids, the benzylic-type ether bond can undergo .

Competing SN2 substitution and E2 elimination pathways for bromoethyl ethers.

Section 2: Quantitative Troubleshooting Matrices

To optimize the reaction, you must balance solvent polarity, nucleophile strength, and temperature. [3] by leaving the nucleophile unsolvated and highly reactive.

Table 1: Solvent and Reagent Optimization Matrix

Variable	Poor Choice (Low Conversion)	Optimal Choice (High Conversion)	Mechanistic Rationale
Solvent	Ethanol, Methanol (Protic)	DMF, DMSO, Acetonitrile (Aprotic)	Protic solvents hydrogen-bond to nucleophiles, reducing their kinetic energy and SN2 reactivity.
Base/Acid	NaH, KOtBu (Strong Bases)	K₂CO₃, Cs₂CO₃, DIPEA (Mild Bases)	Strong bases promote E2 elimination of the bromoethyl group over substitution.
Catalyst	None	KI or TBAI (0.1 - 0.2 eq)	Halide exchange converts the bromide to a more reactive iodide in situ, lowering activation energy.
Temperature	> 100°C	60°C - 80°C	Excessive heat increases the entropic favorability of elimination and potential ether cleavage.

Section 3: Step-by-Step Experimental Protocols

To ensure self-validating and reproducible results, use the following field-proven protocols depending on your nucleophile type.

Protocol A: Finkelstein-Assisted Amine Alkylation (For Nitrogen Nucleophiles)

This protocol utilizes in situ iodide exchange via the[4] to dramatically lower the activation energy of the substitution step.

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve [1-(2-Bromoethoxy)propyl]benzene (1.0 eq) in anhydrous Acetonitrile (0.2 M concentration).

• Catalyst Addition: Add Potassium Iodide (KI) (0.2 eq).

  • Self-Validation Check: The solution may turn slightly yellow over 15 minutes, visually indicating the formation of the highly reactive iodo-intermediate.

• Base Addition: Add Potassium Carbonate (K₂CO₃) (2.0 eq). Ensure the K₂CO₃ is finely milled and oven-dried to maximize the surface area for the solid-liquid reaction interface.

• Nucleophile Addition: Add the secondary or primary amine (1.2 eq) dropwise at room temperature.

• Heating: Attach a reflux condenser and heat the mixture to 70°C for 12-16 hours.

• Workup: Cool to room temperature, filter through a Celite pad to remove inorganic salts (KBr, unreacted K₂CO₃), and concentrate under reduced pressure. Partition between Ethyl Acetate and water, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Step-by-step workflow for Finkelstein-assisted nucleophilic substitution.

Protocol B: Phase Transfer Catalysis (For Anionic Nucleophiles like Cyanide or Azide)

When using inorganic salts that are insoluble in organic solvents, a biphasic system is required.

• Biphasic Setup: Dissolve the substrate (1.0 eq) in Toluene (0.3 M).

• Aqueous Phase: Dissolve the nucleophile (e.g., NaN₃) (3.0 eq) in a minimum amount of deionized water.

• PTC Addition: Add Tetrabutylammonium Bromide (TBAB) (0.1 eq) to the biphasic mixture.

  • Causality: The lipophilic [1-(2-Bromoethoxy)propyl]benzene remains in the organic phase while the nucleophile sits in the aqueous phase. TBAB acts as a phase-transfer catalyst, shielding the anionic nucleophile within a lipophilic cation shell and shuttling it across the phase boundary.

• Reaction: Stir vigorously (≥ 800 rpm) at 80°C for 8-12 hours.

• Workup: Separate the organic layer, extract the aqueous layer twice with Toluene, dry, and concentrate.

Section 4: Frequently Asked Questions (FAQs)

Q: My LC-MS shows a mass corresponding to[M - HBr]. What is happening? A: You are observing the E2 elimination product (a vinyl ether). This occurs when the nucleophile acts as a base, abstracting the proton adjacent to the ether oxygen. To fix this, switch to a less basic nucleophile, lower the reaction temperature, or change the solvent from a polar aprotic to a less ionizing solvent.

Q: The reaction stalls at 50% conversion even with excess nucleophile. Why? A: This is a classic symptom of product inhibition or catalyst poisoning. If you are using a mild base like K₂CO₃, the generated HBr neutralizes it, creating water and KBr. If the K₂CO₃ is clumped, its surface area is insufficient to scavenge the acid, causing the SN2 reaction to stall. Ensure you use finely powdered, anhydrous bases. Alternatively, add 0.1 eq of TBAI to continuously regenerate the reactive electrophile.

Q: Can I use sodium hydride (NaH) to deprotonate my alcohol nucleophile before adding the bromoethyl ether? A: Proceed with extreme caution. While Williamson ether syntheses often use NaH, the resulting alkoxide is highly basic. If the alkoxide is sterically hindered (e.g., tert-butoxide), it will exclusively act as a base, destroying your [1-(2-Bromoethoxy)propyl]benzene via elimination. Use a less hindered alkoxide or a milder base like Cs₂CO₃ combined with moderate heating.

Section 5: References

• Nucleophilic substitution - Wikipedia URL:[Link]

• Alkyl Halide Reactivity - MSU Chemistry URL:[Link]

• Substitution reactions of alkyl halides: two mechanisms - Chemistry LibreTexts URL:[Link]

• The SN2 Reaction Mechanism - Master Organic Chemistry URL:[Link]

Sources

• 1. Nucleophilic substitution - Wikipedia [en.wikipedia.org]
• 2. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Vacuum Distillation Recovery of [1-(2-Bromoethoxy)propyl]benzene

Welcome to the Technical Support Center. This guide is tailored for researchers, process chemists, and drug development professionals handling the recovery and purification of [1-(2-Bromoethoxy)propyl]benzene (CAS: 1824054-90-1). Due to the presence of both an ether linkage and a primary alkyl bromide, this molecule is highly susceptible to thermal degradation at elevated temperatures. Therefore, precision in vacuum distillation parameters is non-negotiable to maintain scientific integrity and product yield.

Section 1: Core Distillation Parameters & Theoretical Grounding

Expertise & Experience: The Causality of Parameter Selection The primary goal of vacuum distillation for bromoethoxy-aromatics is to depress the boiling point of the compound to well below its thermal decomposition threshold. Bromo-organic compounds are notoriously prone to dehydrohalogenation when exposed to temperatures exceeding 150°C (). By utilizing a high-vacuum setup (e.g., < 5 mbar), as adapted in modern Mitsunobu reaction libraries (), the vapor temperature can be maintained in a safe, low-energy zone, preventing the C-Br bond from cleaving and initiating polymerization.

Table 1: Recommended Vacuum Distillation Parameters

Parameter	Recommended Range	Rationale / Causality
System Pressure	0.5 – 5.0 mbar	Crucial to lower the boiling point. Higher pressures require bath temps >150°C, risking C-Br bond cleavage.
Bath Temperature	120°C – 140°C	Provides sufficient thermal gradient (ΔT ≈ 20-30°C) for vaporization without localized overheating at the flask wall.
Vapor Temperature	100°C – 115°C	The expected boiling point range at 1-5 mbar. Exact temperature depends on precise dynamic vacuum.
Stirring Rate	600 – 800 RPM	Ensures uniform heat distribution, preventing "hot spots" that catalyze thermal degradation.

Section 2: Troubleshooting Guides & FAQs

Q1: Why is my product turning yellow/brown during distillation, and how do I prevent it? Root Cause: Discoloration is the hallmark of thermal degradation. The bromoethoxy group can undergo dehydrohalogenation, releasing HBr, which subsequently acts as an acid catalyst for further ether cleavage and polymerization. Solution:

• Lower the pressure: Ensure your vacuum pump is achieving < 5 mbar. Use a digital Pirani gauge directly on the distillation head, not just at the pump.

• Limit residence time: Use a short-path distillation apparatus to minimize the distance the vapor must travel, reducing the time the compound spends at elevated temperatures.

Q2: I am experiencing severe bumping despite using a magnetic stirrer. What is the fix? Root Cause: Bumping in high-vacuum distillation of viscous or dense liquids occurs due to superheating and sudden nucleation. Solution:

• Capillary Bleed / Boiling Stones: Introduce a very fine nitrogen capillary bleed or use specialized vacuum-safe boiling chips (e.g., PTFE or micro-porous carbon).

• Stepwise Vacuum Application: Do not apply full vacuum to a hot flask. Apply vacuum at room temperature to degas residual solvents, then heat gradually.

Q3: The purity of my recovered[1-(2-Bromoethoxy)propyl]benzene is lower than expected. What should I adjust? Root Cause: Poor fractionation. Short-path distillation offers minimal theoretical plates, leading to co-distillation of structurally similar impurities (e.g., unreacted starting materials or debrominated byproducts). Solution: If high purity (>98%) is required, transition from a simple short-path to a Vigreux column setup, provided your vacuum is strong enough (< 1 mbar) to compensate for the increased pressure drop across the column. Wrap the Vigreux column in glass wool and aluminum foil to maintain adiabatic conditions.

Section 3: Step-by-Step Experimental Protocol

Self-Validating System: Every step in this protocol includes a built-in validation check to ensure the system's integrity before proceeding. This stepwise approach is critical for preserving the ether linkage, similar to protocols used for related ((2-bromoethoxy)methyl)benzene intermediates ().

• Apparatus Assembly: Assemble a short-path distillation setup. Lightly grease all ground glass joints with high-vacuum silicone grease.

  • Validation Check: Isolate the system and pull a vacuum. The pressure should drop to < 1 mbar and hold steady for 5 minutes when the pump is valved off. If it rises, find the leak before proceeding.

• Degassing: Charge the distillation flask with crude [1-(2-Bromoethoxy)propyl]benzene (maximum 50% capacity). Begin stirring at 700 RPM. Apply vacuum gradually at room temperature for 15 minutes to remove residual low-boiling solvents.

• Heating: Lower the flask into a pre-heated oil bath at 80°C. Gradually increase the bath temperature by 10°C increments every 10 minutes until it reaches 130°C.

• Equilibration & Forerun: Monitor the distillation head thermometer. Discard the initial drops (forerun) which typically consist of moisture and low-boiling impurities.

• Main Fraction Collection: Once the vapor temperature stabilizes (approx. 105-115°C at 2 mbar), rotate the cow receiver to collect the main fraction. The distillate should be a clear, colorless liquid.

• Shutdown: Once the distillation rate drops significantly, do not increase the bath temperature further. Remove the heat source, allow the system to cool to < 40°C under vacuum, and then backfill with inert gas (Nitrogen or Argon).

Section 4: Process & Signaling Visualizations

Step-by-step workflow for the vacuum distillation process.

Logical relationship between vacuum parameters and product integrity.

References

• Saikia, I., Borah, A. J., & Phukan, P. (2016). "Use of Bromine and Bromo-Organic Compounds in Organic Synthesis." Chemical Reviews, 116(12), 6837-7042.[Link]

• Novikova, D., Vorona, S., Zenina, A., Grigoreva, T., & Tribulovich, V. (2025). "Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library." Molecules, 30(11), 2258.[Link]

• Laine, D. I., et al. (2017). "Chemical process" (US Patent 9657011B2).

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to [1-(2-Bromoethoxy)propyl]benzene and its Alcohol Precursors

This guide provides an in-depth spectroscopic comparison of the ether [1-(2-Bromoethoxy)propyl]benzene and its alcohol precursors, 1-phenyl-1-propanol and 2-bromoethanol. It is designed for researchers, scientists, and drug development professionals who utilize chemical synthesis and require robust analytical methods for reaction monitoring and product verification. This document will delve into the practical application of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to distinguish the final product from its starting materials, grounded in the context of a Williamson ether synthesis.

Introduction: The Importance of Spectroscopic Verification in Synthesis

In the synthesis of novel chemical entities, unequivocal structural verification is paramount. Spectroscopic techniques provide a non-destructive and highly informative means to monitor the progress of a reaction and confirm the identity and purity of the desired product. The transformation of an alcohol to an ether, a common reaction in medicinal chemistry, serves as an excellent case study for demonstrating the power of comparative spectroscopy. The disappearance of the hydroxyl group and the formation of a new ether linkage give rise to distinct and predictable changes in the NMR, IR, and MS spectra. This guide will use the synthesis of [1-(2-Bromoethoxy)propyl]benzene from 1-phenyl-1-propanol and 2-bromoethanol via the Williamson ether synthesis as a framework for illustrating these key spectroscopic differences.

Synthetic Workflow: Williamson Ether Synthesis

The Williamson ether synthesis is a reliable and widely used method for preparing ethers. It proceeds via an S(_N)2 reaction between an alkoxide and a primary alkyl halide.[1][2] In this case, 1-phenyl-1-propanol is deprotonated by a strong base, such as sodium hydride, to form the corresponding alkoxide. This nucleophilic alkoxide then attacks the electrophilic carbon of 2-bromoethanol, displacing the bromide and forming the ether linkage.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Protocol:[1-(2-Bromoethoxy)propyl]benzene

Here is the comprehensive, step-by-step safety and disposal protocol for [1-(2-Bromoethoxy)propyl]benzene , designed for researchers and drug development professionals operating in legitimate laboratory environments.

As a Senior Application Scientist, it is critical to approach chemical waste management not just as a regulatory hurdle, but as an extension of rigorous experimental design. [1-(2-Bromoethoxy)propyl]benzene (CAS No. 1824054-90-1)[1] presents a unique dual-hazard profile: it is both a halogenated organic compound and an ether .

Understanding the causality behind its degradation and environmental impact is essential for establishing a self-validating safety protocol. This guide provides the mechanistic reasoning and step-by-step operational procedures for the safe handling and disposal of this compound.

Hazard Profiling & Mechanistic Causality

To properly manage a chemical, we must first understand its structural vulnerabilities and toxicological profile. The molecule contains a bromine atom attached to an alkyl chain, linked via an oxygen atom (ether linkage) to a propylbenzene moiety.

• The Ether Hazard (Auto-oxidation): Like many ethers, the carbon atoms adjacent to the ether oxygen are susceptible to auto-oxidation upon exposure to atmospheric oxygen and light[2]. This radical chain reaction leads to the formation of unstable, shock-sensitive hydroperoxides[3].

• The Halogen Hazard (Dioxin Formation): The presence of the bromine atom dictates its downstream environmental fate. Halogenated organics cannot be disposed of in standard waste streams or standard incinerators, as low-temperature combustion of halogens in the presence of organic matter can lead to the de novo synthesis of highly toxic polychlorinated/polybrominated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs)[4][5].

Quantitative Hazard Summary

Hazard Category	Mechanistic Cause	Primary PPE & Handling Requirement
Peroxide Former	Auto-oxidation of the ether linkage over time[3].	Date bottles upon receipt/opening. Store in amber glass[2]. Test before disposal.
Skin/Eye Irritant	Alkyl bromide reactivity with biological nucleophiles[6][7].	Nitrile gloves (double-gloving recommended), splash goggles, lab coat[7].
STOT SE 3 (Respiratory)	Volatilization of the organic liquid[6][7].	Handle exclusively inside a certified chemical fume hood[7].
Aquatic Toxicity	Halogenated organics resist rapid biodegradation[5].	Strictly prohibit drain disposal. Use dedicated secondary containment[5].

Pre-Disposal Logistics: The Peroxide Validation System

Because[1-(2-Bromoethoxy)propyl]benzene contains an ether linkage, legacy bottles (older than 12 months after opening) must be treated as potential explosive hazards[8]. Before transferring this chemical to a bulk waste container, you must validate its stability.

Step-by-Step Peroxide Testing Protocol:

• Visual Inspection: Do not move the bottle if you observe visible crystals around the cap, liquid stratification, or severe discoloration[9]. Contact your Environmental Health and Safety (EHS) department immediately for high-hazard removal[2].

• Sampling: If visually clear, transfer 1 mL of the solvent into a test vial inside a fume hood.

• Quantification: Dip a quantitative peroxide test strip (e.g., Quantofix 0-100 ppm) into the sample[2].

• Decision Matrix:

  • 0–25 ppm: Safe for standard halogenated waste disposal[8].

  • 26–99 ppm: Safe for disposal, but must not be distilled or concentrated[8].

  • >100 ppm: High risk. Do not move or mix. Cap the bottle, label it "HIGH PEROXIDE HAZARD," and contact EHS for immediate specialized stabilization and disposal[3][9].

Operational Disposal Protocol

Once validated as safe (peroxides < 25 ppm), the chemical must be integrated into the laboratory's Halogenated Organic Waste stream.

Step-by-Step Waste Containerization:

• Segregation (Critical Step): Ensure the receiving waste carboy is explicitly labeled "Halogenated Organic Waste" [10]. Mixing halogenated waste with non-halogenated waste ruins the entire batch, exponentially increasing institutional disposal costs and complicating the incineration process[5].

• Compatibility Check: Ensure the waste container is made of High-Density Polyethylene (HDPE) or glass[11]. Do not use metal cans, as trace hydrolysis of the alkyl bromide can generate hydrobromic acid (HBr), leading to corrosion.

• Transfer: Using a dedicated funnel inside the fume hood, slowly pour the [1-(2-Bromoethoxy)propyl]benzene into the waste container[12].

• Headspace Management: Never fill liquid waste containers beyond 75-80% capacity. The remaining headspace is required to accommodate vapor expansion and prevent pressure-induced ruptures[11].

• Sealing & Labeling: Cap the container tightly immediately after use[12]. Update the attached RCRA (Resource Conservation and Recovery Act) waste log with the chemical name, volume added, and the date.

Downstream Treatment: Why Segregation Matters

As scientists, understanding the endpoint of our waste reinforces compliance. When licensed contractors collect your "Halogenated Organic Waste," it is transported to specialized high-temperature incinerators (operating between 870°C and 1,200°C)[13].

Unlike standard incinerators, these facilities are equipped with alkaline wet scrubbers[14]. When the [1-(2-Bromoethoxy)propyl]benzene is combusted, the bromine is converted into corrosive hydrogen bromide (HBr) gas. The scrubbers neutralize the HBr into benign bromide salts before the exhaust is released, preventing acid rain and the catalytic formation of toxic dioxins[13][14].

Waste Management Workflow Visualization

Caption: Operational workflow for the safety validation and disposal of [1-(2-Bromoethoxy)propyl]benzene. (Max Width: 760px)

References

• Environmental Protection Agency (EPA). Halogenated Solvent Cleaners - ORGANIC SOLVENT CLEANER CHARACTERISTICS AND EMISSIONS. Retrieved from 15

• Sigma-Aldrich. Propyl benzene | [1-(2-bromoethoxy)propyl]benzene CAS 1824054-90-1. Retrieved from 1

• University of Minnesota Health, Safety & Risk Management. Peroxide-Forming Chemicals (PFCs). Retrieved from2

• Texas Christian University (TCU). Peroxide-Forming Chemicals – Safety Guidelines. Retrieved from 3

• University of Georgia Office of Research. Peroxide-Forming Chemicals (PFCs). Retrieved from8

• University of Auckland. Peroxide-forming chemicals Safe Method of Use. Retrieved from 9

• Nipissing University. Hazardous Materials Disposal Guide. Retrieved from

• Eastern Washington University. Hazardous Waste Management Program. Retrieved from 12

• RiskAssess Australia. Disposal of chemical wastes. Retrieved from 5

• Federal Remediation Technologies Roundtable (FRTR). Desorption and Incineration. Retrieved from 13

• ThermoFisher Scientific. SAFETY DATA SHEET: 1-(2-Bromoethoxy)-2-ethoxybenzene. Retrieved from 7

• American Chemical Society (ACS). Formation, Measurement, and Control of Dioxins from the Incineration of Municipal Solid Wastes. Retrieved from4

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Personal protective equipment for handling [1-(2-Bromoethoxy)propyl]benzene

An Expert Guide to Personal Protective Equipment for Handling [1-(2-Bromoethoxy)propyl]benzene

As researchers and scientists in drug development, our work's integrity is intrinsically linked to the safety and precision of our laboratory practices. Handling novel or specialized chemical reagents requires a proactive and informed approach to safety. This guide provides essential, in-depth guidance on the appropriate Personal Protective Equipment (PPE) and handling procedures for [1-(2-Bromoethoxy)propyl]benzene. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, its chemical structure—featuring an aromatic benzene ring, an ether linkage, and a bromo-alkane group—allows us to extrapolate its hazard profile and necessary safety protocols from well-documented analogous compounds.

The core principle of this guide is to treat [1-(2-Bromoethoxy)propyl]benzene with a high degree of caution, assuming it possesses hazards common to halogenated aromatic ethers. These include potential toxicity, skin and eye irritation, and harmful effects if inhaled or ingested.[1][2][3][4]

Hazard Assessment: Understanding the Risks

Before handling any chemical, a thorough risk assessment is paramount. Based on its constituent functional groups, [1-(2-Bromoethoxy)propyl]benzene should be considered:

• Harmful if Swallowed: Similar aromatic compounds show oral toxicity.[5][6]

• A Skin and Eye Irritant: Halogenated and aromatic compounds frequently cause serious skin and eye irritation upon contact.[3][4][7]

• Potentially Harmful if Inhaled: The presence of a volatile bromine atom and an ether group suggests that its vapors may be irritating to the respiratory tract.[1][2]

• A Halogenated Organic Compound: This class of chemicals requires specific disposal procedures to prevent environmental contamination.[8][9]

This assessment mandates the use of robust engineering controls and a comprehensive PPE strategy to minimize all potential routes of exposure.

The Hierarchy of Controls: A Foundation for Safety

PPE is the final line of defense. Its effectiveness depends on the implementation of broader safety measures. Always prioritize the following controls in your workspace:

• Engineering Controls: The most effective measure is to handle [1-(2-Bromoethoxy)propyl]benzene within a certified chemical fume hood.[1][10] A properly functioning fume hood ensures that vapors are contained and exhausted, minimizing inhalation exposure.[11]

• Administrative Controls: Establish clear Standard Operating Procedures (SOPs) for handling this chemical. Ensure all personnel are trained on these procedures and are aware of the location of safety equipment like eyewash stations and safety showers.[7][12]

• Personal Protective Equipment (PPE): Use the specific PPE outlined below to protect against residual risks.

Comprehensive PPE Protocol

The selection of PPE must be deliberate and based on the specific tasks being performed.

Eye and Face Protection

• Mandatory: ANSI-approved or EN 166-compliant chemical splash goggles are required at all times when handling the liquid.[2][13] Standard safety glasses do not provide adequate protection against splashes.

• Enhanced Protection: When there is a significant risk of splashing (e.g., during transfer of larger volumes or when reacting under pressure), a face shield should be worn in addition to chemical splash goggles.[2]

Skin and Body Protection

• Gloves: Chemical-resistant gloves are essential.

  • Material: Nitrile gloves are a suitable choice for incidental contact with small volumes.[10] For prolonged handling or immersion, heavier-duty gloves such as butyl rubber or Viton™ should be considered.

  • Protocol: Always inspect gloves for tears or holes before use.[13] Use the "double-gloving" technique for added protection during high-risk procedures. Remove gloves without touching the outer surface and wash hands thoroughly with soap and water after handling the chemical.[10][12]

• Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required to protect against splashes and contamination of personal clothing.[10][14]

• Apparel: Wear long pants and closed-toe shoes to ensure no skin is exposed.[10][14]

Respiratory Protection

• Under Normal Conditions: When working exclusively within a certified chemical fume hood, respiratory protection is typically not required.[1]

• When Required: A NIOSH-approved respirator with an organic vapor cartridge is necessary under circumstances where engineering controls are insufficient or absent, such as:

  • During a large spill.[5]

  • When weighing or transferring the chemical outside of a fume hood.

  • If you can smell the chemical, which indicates that you are being exposed.[15]

Protection Type	Specification	Rationale
Eye/Face	Chemical splash goggles (ANSI Z87.1 / EN 166)	Protects against splashes and vapors, which are likely irritants.[2][4]
Face shield (worn over goggles)	Additional protection for face during high-splash potential tasks.[2]
Hand	Nitrile gloves (for incidental contact)	Provides a barrier against minor splashes and contact.[10]
Heavier-duty gloves (e.g., Butyl)	Required for extended handling or immersion.
Body	Flame-resistant laboratory coat	Protects skin and clothing from contamination.[10]
Long pants and closed-toe shoes	Prevents accidental skin exposure on lower body and feet.[14]
Respiratory	NIOSH-approved respirator with organic vapor cartridge	Essential for spill response or when working outside a fume hood.[1][5]

Operational and Disposal Plans

A safe protocol extends beyond wearing PPE. It encompasses the entire lifecycle of the chemical in the lab.

Step-by-Step Safe Handling Procedure

• Preparation: Before starting, ensure the chemical fume hood is operational. Clear the workspace of any unnecessary items. Confirm that an eyewash station and safety shower are accessible.[7]

• Don PPE: Put on your lab coat, followed by safety goggles and gloves.

• Chemical Handling: Conduct all transfers, weighing, and reactions involving [1-(2-Bromoethoxy)propyl]benzene inside the fume hood.[1] Use a spatula or pipette to avoid generating dust or aerosols. Keep the container tightly closed when not in use.[1][3]

• Post-Handling: After use, decontaminate any non-disposable equipment. Wipe down the work surface in the fume hood.

• Doff PPE: Remove gloves first, followed by the lab coat and goggles. Wash hands thoroughly.

Emergency Procedures

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[1][16]

• Eye Exposure: Flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[16][17]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[6][17]

• Spill:

  • Evacuate all non-essential personnel from the area.[5]

  • If the spill is large or you are unsure how to handle it, call your institution's emergency response team.[18]

  • For small spills inside a fume hood, use an absorbent material (e.g., vermiculite or a chemical spill kit) to contain the liquid.[5][19]

  • Collect the absorbed material into a designated hazardous waste container.[19]

Disposal Plan

All materials contaminated with [1-(2-Bromoethoxy)propyl]benzene are considered hazardous waste.

• Waste Segregation: Collect all liquid waste and contaminated solids (e.g., gloves, absorbent pads, pipette tips) in a clearly labeled, sealed container designated for "Halogenated Organic Waste."[9]

• Storage: Store the waste container in a cool, well-ventilated secondary containment area, away from incompatible materials.[6]

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management service. Brominated waste is often disposed of via high-temperature incineration at a licensed facility.[8]

Handling Workflow Diagram

The following diagram illustrates the complete, safe workflow for using [1-(2-Bromoethoxy)propyl]benzene.

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